Cas no 2172492-85-0 (1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4,4-difluoropyrrolidine-3-carboxylic acid)

• Product Name: 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4,4-difluoropyrrolidine-3-carboxylic acid
• CAS No: 2172492-85-0
• MF: C₂₅H₂₆F₂N₂O₅
• MW: 472.481153964996
• CID: 6512668
• PubChem ID: 165960788
• Update Time: 2025-06-11

1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4,4-difluoropyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4,4-difluoropyrrolidine-3-carboxylic acid
• EN300-1534401
• 2172492-85-0
• 1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-4,4-difluoropyrrolidine-3-carboxylic acid

• Inchi： 1S/C25H26F2N2O5/c26-25(27)15-29(13-21(25)23(31)32)22(30)11-5-6-12-28-24(33)34-14-20-18-9-3-1-7-16(18)17-8-2-4-10-19(17)20/h1-4,7-10,20-21H,5-6,11-15H2,(H,28,33)(H,31,32)
• InChI Key： SOFPRWXREJRSHW-UHFFFAOYSA-N
• SMILES： FC1(CN(C(CCCCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1C(=O)O)F

Computed Properties

• Exact Mass: 472.18097826g/mol
• Monoisotopic Mass: 472.18097826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4,4-difluoropyrrolidine-3-carboxylic acid

Introduction to 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4,4-difluoropyrrolidine-3-carboxylic Acid (CAS No. 2172492-85-0)

1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4,4-difluoropyrrolidine-3-carboxylic acid, identified by its CAS number 2172492-85-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structure, which includes a combination of fluorinated pyrrolidine and amino acid derivatives. The presence of a fluoren-9-ylmethoxycarbonyl moiety in its molecular framework suggests potential applications in the development of novel bioactive agents, particularly those targeting neurological and inflammatory disorders.

The molecular architecture of 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4,4-difluoropyrrolidine-3-carboxylic acid is highly structured, featuring a five-membered pyrrolidine ring substituted with two fluorine atoms at the 4-position. This substitution pattern enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for further exploration in drug design. The compound also incorporates a pentanoyl chain linked to an amino group, which is further protected by a methoxycarbonyl (Moc) group. This protection strategy is commonly employed in peptide synthesis to prevent unwanted side reactions during later stages of drug development.

In recent years, there has been a growing interest in fluorinated heterocycles due to their unique physicochemical properties and biological activities. Fluorine atoms can significantly influence the pharmacokinetic and pharmacodynamic profiles of molecules by affecting their solubility, metabolic stability, and binding affinity to biological targets. The incorporation of fluorine into the pyrrolidine ring in 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4,4-difluoropyrrolidine-3-carboxylic acid not only enhances its metabolic resistance but also improves its interaction with biological receptors. This has led to several studies exploring its potential as a lead compound for the development of new therapeutic agents.

The fluoren-9-ylmethoxycarbonyl group in this compound is particularly noteworthy as it serves multiple functions. On one hand, it acts as a protecting group for the amino functionality, allowing for selective deprotection under mild conditions when required. On the other hand, the fluorene moiety itself is known for its excellent photophysical properties, making it suitable for applications in fluorescent probes and imaging agents. The combination of these features makes 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4,4-difluoropyrrolidine-3-carboxylic acid a versatile building block for synthetic chemists working on complex molecular architectures.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. By leveraging high-throughput virtual screening techniques, it has been possible to identify potential binding interactions between 1-(5-{(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl)-4,4-difluoropyrrolidine-3-carboxylic acid and various biological targets. These studies have highlighted its potential as an inhibitor of enzymes involved in inflammatory pathways and as a modulator of neurotransmitter receptors. Such findings have spurred further experimental investigations into its pharmacological properties.

In the realm of medicinal chemistry, the development of novel scaffolds that combine structural features from different classes of compounds often leads to the discovery of drugs with enhanced efficacy and reduced side effects. The unique combination of fluorinated pyrrolidine and amino acid derivatives in 1-(5-{(9H-fluorene-9-yl)methoxycarbonyl}amino)pentanoyl)-4,4-difluoropyrrolidine-3-carboxylic acid positions it as a promising candidate for such multidisciplinary approaches. Researchers are exploring its potential application in treating conditions such as neurodegenerative diseases, where modulation of neurotransmitter activity is crucial.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the fluorine atoms into the pyrrolidine ring is particularly challenging due to their reactivity and tendency to undergo unwanted side reactions. However, recent methodologies have improved the efficiency and selectivity of these transformations, making it feasible to produce large quantities for further studies.

The protective group strategy employed in synthesizing 1-(5-{(9H-fluorene-9-yl)methoxycarbonyl}amino)pentanoyl)-4,4-difluoropyrrolidine-3-carboxylic acid is also worth mentioning. The methoxycarbonyl group not only protects the amino functionality but also enhances the solubility of intermediate compounds during synthesis. This allows for easier purification and isolation steps, which are critical for obtaining high-quality material for subsequent biological testing.

The growing body of literature on fluorinated pyrrolidines underscores their significance in modern drug discovery. Compounds like 1-(5-{(9H-fluorene-9-yl)methoxycarbonyl}amino)pentanoyl)-4,4-difluoropyrrolidine-3-carboxylic acid are being increasingly studied for their potential therapeutic benefits across various disease areas. The ability to fine-tune their properties through structural modifications offers immense opportunities for developing next-generation pharmaceuticals.

In conclusion, 1-(5-{(9H-fluorene-9-yl)methoxycarbonyl}amino)pentanoyl)-4,4-difluoropyrrolidine-3-carboxylic acid (CAS No.2172492-85-0) represents a fascinating example of how complex molecular structures can be designed to achieve specific biological outcomes. Its unique combination of structural features makes it a valuable tool for researchers exploring new therapeutic strategies in areas such as neurology and inflammation management.